Cas no 1147389-29-4 (6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide)

6-Chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide is a sulfonamide-based compound featuring a pyridine core substituted with a chloro group at the 6-position and a sulfonamide linkage to a 5-methyl-1,2-oxazol-3-yl group. The N-[(2-phenyl-1,3-oxazol-4-yl)methyl] substitution enhances its structural complexity, potentially improving binding affinity in pharmacological applications. This compound is of interest due to its heterocyclic framework, which may confer favorable pharmacokinetic properties such as metabolic stability and target selectivity. Its design suggests utility in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The presence of multiple aromatic and heteroaromatic rings may also contribute to its potential as a scaffold for further derivatization.
6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide structure
1147389-29-4 structure
Product Name:6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide
CAS No:1147389-29-4
MF:C19H15ClN4O4S
MW:430.864801645279
CID:5840315
PubChem ID:40142635
Update Time:2025-06-13

6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Z277954864
    • AKOS034027194
    • 1147389-29-4
    • 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide
    • EN300-26621193
    • Inchi: 1S/C19H15ClN4O4S/c1-13-9-18(23-28-13)24(29(25,26)16-7-8-17(20)21-10-16)11-15-12-27-19(22-15)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3
    • InChI Key: JNBSXPYYFILOGS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)S(N(C1C=C(C)ON=1)CC1=COC(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

  • Exact Mass: 430.0502538g/mol
  • Monoisotopic Mass: 430.0502538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 111Ų

6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26621193-0.05g
6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide
1147389-29-4 95.0%
0.05g
$212.0 2025-03-20

6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide Related Literature

Additional information on 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide

Comprehensive Analysis of 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide (CAS No. 1147389-29-4)

The compound 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide (CAS No. 1147389-29-4) is a sulfonamide derivative with a unique heterocyclic structure, combining pyridine, oxazole, and phenyl moieties. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactive properties. Researchers are particularly intrigued by its selective binding affinity and modulatory effects on specific biological targets, making it a promising candidate for drug discovery.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide has surged, driven by advancements in medicinal chemistry and precision agriculture. Users frequently search for terms such as "sulfonamide applications," "oxazole derivatives in drug design," and "pyridine-based bioactive molecules," reflecting the growing curiosity about this compound's potential. Its multi-target functionality and structural versatility align with current trends in polypharmacology, where molecules interact with multiple pathways for enhanced efficacy.

The synthesis of CAS No. 1147389-29-4 involves a series of regioselective reactions, including sulfonylation and N-alkylation, to achieve its complex framework. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for verifying its purity and structural integrity. These methods address common queries like "how to characterize sulfonamide compounds" and "quality control for heterocyclic synthesis," which are highly relevant to industrial and academic laboratories.

Beyond its chemical properties, 6-chloro-N-(5-methyl-1,2-oxazol-3-yl)-N-[(2-phenyl-1,3-oxazol-4-yl)methyl]pyridine-3-sulfonamide has been explored for its environmental stability and low toxicity profile, making it a sustainable option for various applications. Searches for "eco-friendly sulfonamides" and "green chemistry in heterocycles" highlight the intersection of this compound with contemporary sustainability goals. Its potential in crop protection and veterinary medicine further broadens its appeal, addressing global challenges like food security and animal health.

In conclusion, CAS No. 1147389-29-4 represents a compelling example of innovation in organic synthesis, bridging gaps between chemical research and real-world applications. Its multi-disciplinary relevance ensures continued exploration, answering pressing questions in drug development, agricultural science, and material engineering. As interest in tailored molecular designs grows, this compound stands out as a versatile scaffold for future breakthroughs.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.